Tin(2+);dichloride;dihydrate
Tin(2+);dichloride;dihydrate
Stannous chloride, solid appears as crystalline mass or flaky solid with a fatty appearance. Density 3.95 g / cm3. Melting point 247 °C. Burns, but may be difficult to ignite. Toxic by ingestion. Irritates skin and eyes. Used in the manufacture of dyes, pharmaceuticals and as a tanning agent.
Stannous chloride is used as a source of tin in radiopharmaceutical kits. Tin reduces technetium-99m, the active radiological agent, allowing it to form a complex with phosphate-containing moeities. These complexes localize primarily in bone (40-50%) and infracted myocardium (0.01-0.02%/g of tissue) allowing for imaging of areas of altered osteogenesis or necrotic heart tissue.
Tin(II) chloride (SnCl2) is a food additive (antioxidant) e.g. for colour retention in canned vegetables such as asparagus.
See also: Stannous cation (has active moiety).
Stannous chloride is used as a source of tin in radiopharmaceutical kits. Tin reduces technetium-99m, the active radiological agent, allowing it to form a complex with phosphate-containing moeities. These complexes localize primarily in bone (40-50%) and infracted myocardium (0.01-0.02%/g of tissue) allowing for imaging of areas of altered osteogenesis or necrotic heart tissue.
Tin(II) chloride (SnCl2) is a food additive (antioxidant) e.g. for colour retention in canned vegetables such as asparagus.
See also: Stannous cation (has active moiety).
Brand Name:
Vulcanchem
CAS No.:
10025-69-1
VCID:
VC21250678
InChI:
InChI=1S/2ClH.Sn/h2*1H;/q;;+2/p-2
SMILES:
O.O.[Cl-].[Cl-].[Sn+2]
Molecular Formula:
Cl2Sn
SnCl2
SnCl2
Molecular Weight:
189.61 g/mol
Tin(2+);dichloride;dihydrate
CAS No.: 10025-69-1
Cat. No.: VC21250678
Molecular Formula: Cl2Sn
SnCl2
Molecular Weight: 189.61 g/mol
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Specification
| Description | Stannous chloride, solid appears as crystalline mass or flaky solid with a fatty appearance. Density 3.95 g / cm3. Melting point 247 °C. Burns, but may be difficult to ignite. Toxic by ingestion. Irritates skin and eyes. Used in the manufacture of dyes, pharmaceuticals and as a tanning agent. Stannous chloride is used as a source of tin in radiopharmaceutical kits. Tin reduces technetium-99m, the active radiological agent, allowing it to form a complex with phosphate-containing moeities. These complexes localize primarily in bone (40-50%) and infracted myocardium (0.01-0.02%/g of tissue) allowing for imaging of areas of altered osteogenesis or necrotic heart tissue. Tin(II) chloride (SnCl2) is a food additive (antioxidant) e.g. for colour retention in canned vegetables such as asparagus. See also: Stannous cation (has active moiety). |
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| CAS No. | 10025-69-1 |
| Molecular Formula | Cl2Sn SnCl2 |
| Molecular Weight | 189.61 g/mol |
| IUPAC Name | dichlorotin |
| Standard InChI | InChI=1S/2ClH.Sn/h2*1H;/q;;+2/p-2 |
| Standard InChI Key | AXZWODMDQAVCJE-UHFFFAOYSA-L |
| Impurities | Absorbs oxygen from air and forms insol oxychloride /dihydrate/ |
| SMILES | O.O.[Cl-].[Cl-].[Sn+2] |
| Canonical SMILES | Cl[Sn]Cl |
| Boiling Point | 1206 °F at 760 mmHg (NTP, 1992) 623 °C |
| Colorform | White, ortho rhombic crystals Orthorhombic crystalline mass or flakes; fatty appearance |
| Melting Point | 475 °F (NTP, 1992) 246 °C 246.8 °C |
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